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Compound of Interest

Compound Name: N-Methylmorpholine hydrochloride
CAS No.: 3651-67-0
Cat. No.: B1228857
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectral data for N-
Methylmorpholine hydrochloride (NMM-HCI), a compound of significant interest in organic
synthesis and pharmaceutical development. This document details expected Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside the
experimental protocols for their acquisition.

Chemical Structure and Properties

N-Methylmorpholine hydrochloride is the salt formed from the tertiary amine N-
methylmorpholine and hydrochloric acid.

e Chemical Formula: CsH12CINO
e Molecular Weight: 137.61 g/mol

¢ CAS Number: 3651-67-0
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Spectral Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The

following tables summarize the expected *H and 3C NMR spectral data for N-

Methylmorpholine hydrochloride. It is important to note that the protonation of the nitrogen

atom significantly influences the chemical shifts of the neighboring protons and carbons

compared to the free base (N-Methylmorpholine).

Table 1: H NMR Spectral Data of N-Methylmorpholine Hydrochloride

Chemical Shift ()

Multiplicity Number of Protons  Assignment
pPpm
~3.0-3.2 Singlet 3H N-CHs
~3.2-35 Multiplet 4H N-CH2
~3.8-4.1 Multiplet 4H O-CH:

Note: Chemical shifts are approximate and can vary depending on the solvent and

concentration. The multiplets for the ring protons are due to complex spin-spin coupling.

Table 2: 13C NMR Spectral Data of N-Methylmorpholine Hydrochloride

Chemical Shift (8) ppm Assighment
~45 - 48 N-CHs
~52 - 55 N-CH:
~65 - 68 O-CH:

Note: Chemical shifts are approximate and can vary depending on the solvent and

concentration.

Infrared (IR) Spectroscopy
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IR spectroscopy provides information about the functional groups present in a molecule. The IR
spectrum of N-Methylmorpholine hydrochloride is characterized by the following key
absorption bands.

Table 3: IR Spectral Data of N-Methylmorpholine Hydrochloride

Wavenumber (cm~?) Intensity Assignment

2950 - 3100 Strong C-H stretch (alkane)

2400 - 2700 Broad, Strong N+-H stretch (ammonium salt)
1450 - 1480 Medium CH:z bend

1100 - 1150 Strong C-O-C stretch (ether)

1000 - 1050 Strong C-N stretch

Data sourced from the NIST Chemistry WebBook.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its
fragments. For N-Methylmorpholine hydrochloride, the mass spectrum would show the
molecular ion of the free base, N-Methylmorpholine, as the hydrochloride salt would dissociate
in the ion source.

Table 4: Expected Mass Spectrometry Data for N-Methylmorpholine

miz Relative Intensity Assighment

[M]* (Molecular ion of N-

101 Moderate Methylmorpholine)
100 High (M-H]*

o High [M-CH:0]*

57 High [CsH7N]*

12 High [CoHaN]*
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Experimental Protocols
NMR Spectroscopy

Sample Preparation: A sample of N-Methylmorpholine hydrochloride (typically 5-10 mg) is
dissolved in a deuterated solvent (e.g., D20, DMSO-ds) in a 5 mm NMR tube. The choice of
solvent is critical as it can influence chemical shifts.

Instrumentation and Data Acquisition: *H and 3C NMR spectra are typically recorded on a 300,
400, or 500 MHz spectrometer. For tH NMR, standard parameters include a 30° pulse width, a
relaxation delay of 1-2 seconds, and a sufficient number of scans to obtain a good signal-to-
noise ratio. For 13C NMR, a proton-decoupled sequence is used to simplify the spectrum, with a
wider spectral width and a longer acquisition time.

Infrared (IR) Spectroscopy

Sample Preparation: For solid samples like N-Methylmorpholine hydrochloride, the KBr
pellet method is commonly used. A small amount of the sample is ground with dry potassium
bromide (KBr) and pressed into a thin, transparent disk. Alternatively, Attenuated Total
Reflectance (ATR) can be used, where the sample is placed directly on the ATR crystal.

Instrumentation and Data Acquisition: A Fourier Transform Infrared (FTIR) spectrometer is used
to record the spectrum. A background spectrum of the KBr pellet or the empty ATR crystal is
first recorded and then subtracted from the sample spectrum. The spectrum is typically
scanned over the range of 4000-400 cm—1.

Mass Spectrometry

Sample Preparation: A dilute solution of N-Methylmorpholine hydrochloride is prepared in a
suitable volatile solvent (e.g., methanol, acetonitrile).

Instrumentation and Data Acquisition: The sample is introduced into the mass spectrometer via
direct infusion or through a chromatographic system like Gas Chromatography (GC) or Liquid
Chromatography (LC). Electron lonization (EIl) is a common ionization technique for volatile
compounds. The mass analyzer (e.g., quadrupole, time-of-flight) separates the ions based on
their mass-to-charge ratio, and a detector records their abundance.
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Workflow Visualization

The logical flow of spectroscopic analysis for a chemical compound like N-Methylmorpholine
hydrochloride can be visualized as follows:

Compound Synthesis & Purification

Synthesis of N-Methylmorpholine HCI

'

Purification (e.g., Recrystallization)

SpectroscoJiC Analysis
Y

NMR (Sllp_)lecggscopy < IR Spectroscopy > Mass Spectrometry

Data Interpretation

Structure Elucidation

!

Purity Assessment

Click to download full resolution via product page

Caption: Logical workflow for the spectroscopic analysis of a chemical compound.

This guide provides a foundational understanding of the spectral characteristics of N-
Methylmorpholine hydrochloride. Researchers are encouraged to consult spectral
databases and perform their own analyses for definitive characterization.
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e To cite this document: BenchChem. [Spectroscopic Profile of N-Methylmorpholine
Hydrochloride: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228857/docs#spectroscopic-profile-of-n-
methylmorpholine-hydrochloride-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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